2-cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide
• InChI: InChI=1S/C10H18N2O/c13-10(6-8-3-4-8)12-9-2-1-5-11-7-9/h8-9,11H,1-7H2,(H,12,13)/t9-/m1/s1
• InChI Key: ITFOUUHNECAIMQ-SECBINFHSA-N
• Isomeric SMILES: C1C[C@H](CNC1)NC(=O)CC2CC2
• Canonical SMILES: C1CC(CNC1)NC(=O)CC2CC2

Description

2-Cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide is a chemical compound with the molecular formula C10H18N2O and a molecular weight of 182.26 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide typically involves the reaction of cyclopropylamine with a piperidine derivative under specific conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups .

Scientific Research Applications

2-Cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide has a wide range of applications in scientific research, including:

Chemistry: Used as a reference standard in analytical chemistry for testing and calibration purposes.

Biology: Investigated for its potential biological activities and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-cyclopropyl-N-[(3R)-piperidin-3-yl]acetamide include:

• 2-Cyclopropyl-N-(piperidin-3-yl)acetamide
• N-Cyclopropyl-2-(3-piperidinyloxy)acetamide

Uniqueness

What sets this compound apart from similar compounds is its unique structural configuration, which may confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .